Cas no 2172547-93-0 (4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid)

• Product Name: 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid
• CAS No: 2172547-93-0
• MF: C₂₄H₂₂N₂O₆
• MW: 434.441286563873
• CID: 6206840
• PubChem ID: 165557743
• Update Time: 2025-10-22

4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid
• 2172547-93-0
• EN300-1550518
• 4-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}but-2-ynoic acid

• Inchi： 1S/C24H22N2O6/c27-22(28)10-5-11-25-23(29)20-12-31-14-21(20)26-24(30)32-13-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,19-21H,11-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： UPXGJSWLOIVXAE-UHFFFAOYSA-N
• SMILES： O1CC(C(NCC#CC(=O)O)=O)C(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.14778643g/mol
• Monoisotopic Mass: 434.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 764
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid

Research Brief on 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid (CAS: 2172547-93-0)

The compound 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid (CAS: 2172547-93-0) has recently emerged as a subject of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a but-2-ynoic acid moiety, has been investigated for its potential applications in peptide synthesis and drug development. Recent studies have highlighted its role as a versatile building block in the construction of complex biomolecules, particularly in the context of click chemistry and bioorthogonal reactions.

Recent research has focused on the synthetic utility of this compound, particularly in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, allowing for selective deprotection under mild basic conditions, while the but-2-ynoic acid moiety provides a handle for subsequent modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This dual functionality makes the compound particularly valuable for the synthesis of peptide-based therapeutics and probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into cyclic peptide scaffolds, yielding compounds with enhanced stability and bioavailability.

Beyond its synthetic applications, investigations into the biological activity of derivatives of 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid have revealed promising results. Preliminary in vitro studies have shown that certain analogs exhibit moderate inhibitory activity against specific protein-protein interactions involved in cancer progression. The compound's structural flexibility allows for easy modification, enabling the rapid generation of diverse libraries for structure-activity relationship (SAR) studies. Researchers at several pharmaceutical companies have reportedly included this scaffold in their drug discovery pipelines for oncology targets.

The physicochemical properties of 2172547-93-0 have also been a focus of recent research. Computational modeling studies have predicted favorable drug-like characteristics, including acceptable solubility and permeability profiles. Experimental data from 2024 publications confirm these predictions, with measured logP values in the optimal range for drug candidates. These findings support the compound's potential as a lead structure for further optimization in medicinal chemistry programs.

Looking forward, the unique combination of synthetic versatility and promising biological activity positions 4-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}but-2-ynoic acid as a valuable tool in chemical biology and a potential starting point for drug discovery. Ongoing research is exploring its application in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The compound's CAS number (2172547-93-0) has seen a marked increase in citations in recent patent literature, suggesting growing commercial interest in its applications.